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Compound of Interest

Compound Name: 17-Hydroxy sprengerinin C

Cat. No.: B2633744 Get Quote

Essential Safety and Handling Guide for 17α-
Hydroxyprogesterone
This guide provides critical safety, handling, and disposal information for laboratory personnel

working with 17α-Hydroxyprogesterone. The following procedures are designed to ensure a

safe laboratory environment and proper management of this compound.

Chemical Identifier:

Name: 17α-Hydroxyprogesterone

Synonyms: 17α-Hydroxy-4-pregnene-3,20-dione, NSC 15468, 17-OHP[1][2]

CAS Number: 68-96-2[1][2]

Hazard Identification and Personal Protective
Equipment (PPE)
17α-Hydroxyprogesterone is classified as a hazardous substance. All personnel must adhere to

the following PPE requirements to minimize exposure risk.

Summary of Hazards:
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Hazard Statement Classification

H315: Causes skin irritation Skin Irritant

H319: Causes serious eye irritation Eye Irritant

H335: May cause respiratory irritation Respiratory Tract Irritant

H360: May damage fertility or the unborn child Reproductive Toxicity

H411: Toxic to aquatic life with long lasting

effects
Chronic Aquatic Toxicity

Required Personal Protective Equipment (PPE):

Protection Type Specification

Eye/Face

Safety glasses with side-shields conforming to

NIOSH (US) or EN 166 (EU) standards. Tightly

fitting safety goggles are also recommended.[3]

[4]

Skin

Impervious, chemical-resistant gloves

(inspected prior to use). Fire/flame resistant and

impervious clothing. Lab coat.[4]

Respiratory

Use only in a well-ventilated area or under a

laboratory fume hood.[1][3] If exposure limits are

exceeded, a full-face respirator with appropriate

cartridges should be used.[4]

Operational and Handling Protocols
Strict adherence to the following operational procedures is mandatory to ensure safety and

prevent contamination.

Handling Workflow:
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Preparation

Handling

Post-Handling

Obtain Special Instructions

Read and Understand SDS

Ensure Adequate Ventilation

Inspect and Don PPE

Weigh/Measure in Fume Hood

Avoid Dust/Aerosol Formation

Avoid Contact with Skin and Eyes

No Eating, Drinking, or Smoking

Decontaminate Work Area

Wash Hands Thoroughly

Store in a Locked, Ventilated Area
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Caption: A stepwise workflow for the safe handling of 17α-Hydroxyprogesterone.
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First Aid Procedures:

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration and seek immediate medical

attention.[1][3]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

advice if irritation occurs.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present. Seek immediate medical attention from

an ophthalmologist.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][3]

Experimental Protocols: Sample Preparation
The following outlines a general procedure for preparing standard solutions of 17α-

Hydroxyprogesterone for experimental use, based on common laboratory practices.

Stock and Working Solution Preparation:

Stock Solution (1 mg/mL):

Prepare in methanol.

Store at -20°C for up to 6 months.[5]

Working Standard Solutions:
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Prepare by diluting the stock solution with deionized water to the desired lower

concentrations.[5]

Store in a refrigerator for up to one month.[5]

Disposal Plan
Proper disposal of 17α-Hydroxyprogesterone and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Disposal Decision Tree:

Material to Dispose

Is Material Contaminated?

Dispose as Hazardous Waste

Yes

Rinse Container (if applicable)

No (Container)

Consult Local Regulations

Approved Waste Disposal Plant

Dispose of Empty Container

Click to download full resolution via product page

Caption: A decision-making diagram for the proper disposal of 17α-Hydroxyprogesterone

waste.
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Disposal Guidelines:

Waste material must be disposed of in accordance with national and local regulations.

Dispose of contents and container to an approved waste disposal plant.[1]

Avoid release to the environment and collect any spillage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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